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Introduction
Liquid Organic Hydrogen Carriers (LOHCs) represent a promising technology for the safe and

efficient storage and transportation of hydrogen. Among various LOHC candidates, 2,3-
dibenzyltoluene (DBT), a commercially available heat transfer oil, has garnered significant

attention due to its high hydrogen storage capacity, thermal stability, and compatibility with

existing infrastructure for liquid fuels.

This document provides a detailed overview of the mechanism of hydrogen storage in 2,3-
dibenzyltoluene, along with comprehensive experimental protocols for the hydrogenation

(hydrogen storage) and dehydrogenation (hydrogen release) processes.

Mechanism of Hydrogen Storage
The hydrogen storage process in 2,3-dibenzyltoluene is a reversible catalytic hydrogenation

reaction. The hydrogen-lean form, 2,3-dibenzyltoluene (H0-DBT), reacts with hydrogen in the

presence of a catalyst to form the hydrogen-rich, perhydrogenated form, perhydro-2,3-
dibenzyltoluene (H18-DBT). The stored hydrogen can then be released on demand through a

catalytic dehydrogenation reaction, regenerating the original H0-DBT for subsequent cycles.

The overall reaction is as follows:
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C₂₁H₂₀ (l) + 9H₂ (g) ⇌ C₂₁H₃₈ (l) + Heat (Hydrogenation/Dehydrogenation)

The hydrogenation of H0-DBT is an exothermic process, typically carried out at elevated

temperatures and pressures. The reaction is understood to proceed in a stepwise manner, with

the two outer benzyl rings being hydrogenated first, followed by the central toluene ring. This

side-side-middle (SSM) reaction pathway has been elucidated through spectroscopic analysis,

which identified the accumulation of partially hydrogenated intermediates such as H12-DBT

before complete hydrogenation to H18-DBT.[1][2][3]

Quantitative Data Presentation
The efficiency of the hydrogen storage and release cycle in 2,3-dibenzyltoluene is highly

dependent on the catalyst used and the operational parameters. Below is a summary of

quantitative data from various studies.

Table 1: Hydrogenation of 2,3-Dibenzyltoluene (H0-DBT)
- Catalyst Performance

Catalyst
Temperatur
e (°C)

Pressure
(MPa)

Time (h)

Hydrogen
Storage
Capacity
(wt%)

Reference

Raney-Ni 170 0.8 - 1.33 [4][5][6]

Raney-Ni 170 7 30

6.2 (complete

hydrogenatio

n)

[7]

5% Pd/Al₂O₃ 150-200 0.8 -
Lower than

Raney-Ni
[4][5]

5% Ru/Al₂O₃ 150-200 0.8 -
Lower than

Raney-Ni
[4][5]

Ru/Al₂O₃ 120-200 5 -

High

preference

for SSM

pathway

[1]
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Table 2: Dehydrogenation of Perhydro-2,3-
dibenzyltoluene (H18-DBT) - Catalyst Performance

Catalyst
Temperatur
e (°C)

Degree of
Dehydroge
nation (%)

Time (h) Notes Reference

1% Pt/C 290 - -

Investigation

of evolved

hydrogen

[5]

1-5%

Pt/Al₂O₃
290

90.2 (for 5%

Pt/Al₂O₃)
-

Catalytic

activity

increases

with Pt

loading

[4]

Pt/Al₂O₃ 250-320 >97 2 - [7]

Table 3: Cycling Stability of the Dibenzyltoluene LOHC
System

Catalyst Cycle Number
Hydrogen
Capacity
Retention (%)

Observations Reference

Raney-Ni 1 100 - [7]

2 58.1

Decrease in

capacity

observed

[7]

3 38.7
Further decrease

in capacity
[7]

Experimental Protocols
The following protocols provide a general framework for laboratory-scale hydrogenation and

dehydrogenation experiments with 2,3-dibenzyltoluene.
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Protocol 1: Hydrogenation of 2,3-Dibenzyltoluene (H0-
DBT)
1. Materials and Equipment:

2,3-Dibenzyltoluene (H0-DBT)

Hydrogenation catalyst (e.g., Raney-Ni, Ru/Al₂O₃)

High-pressure autoclave reactor with magnetic stirring, gas inlet/outlet, pressure gauge, and

temperature controller

Hydrogen gas cylinder (high purity)

Solvent for catalyst washing (e.g., ethanol)

Analytical equipment: Gas Chromatograph with Mass Spectrometer (GC-MS) or Nuclear

Magnetic Resonance (NMR) Spectrometer

2. Catalyst Preparation and Activation (Example: Ru/Al₂O₃):

Weigh the required amount of catalyst.

If necessary, pre-treat the catalyst by reduction under a hydrogen flow at an elevated

temperature, following the manufacturer's recommendations. This step is crucial to ensure

the catalyst is in its active state.

3. Hydrogenation Procedure:

Ensure the autoclave is clean and dry.

Add a measured amount of 2,3-dibenzyltoluene and the catalyst to the autoclave. A typical

laboratory scale might involve 10 g of DBT and 1 g of Raney-Ni.[5]

Seal the autoclave securely.

Purge the reactor multiple times with an inert gas (e.g., argon or nitrogen) to remove any air,

followed by purging with hydrogen gas.
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Pressurize the reactor with hydrogen to the desired initial pressure (e.g., 5-7 MPa).[4][7]

Begin stirring at a constant rate (e.g., 800 rpm) to ensure good mixing of the reactants and

catalyst.[5]

Heat the reactor to the desired reaction temperature (e.g., 170 °C).[4][5][7]

Monitor the pressure inside the reactor. A drop in pressure indicates the consumption of

hydrogen during the reaction.

Maintain a constant pressure by supplying hydrogen from the cylinder as it is consumed.

Continue the reaction for the desired duration (e.g., up to 30 hours for complete

hydrogenation with Raney-Ni).[7]

After the reaction is complete, cool the reactor to room temperature.

Carefully vent the excess hydrogen gas in a well-ventilated area.

Open the reactor and collect the liquid product (perhydro-2,3-dibenzyltoluene, H18-DBT).

Separate the catalyst from the liquid product by filtration.

4. Product Analysis:

Take a sample of the liquid product.

Analyze the sample using GC-MS or NMR to determine the degree of hydrogenation and

identify the presence of any intermediates or byproducts. For GC-MS analysis, a sample of

the reaction mixture is diluted in a suitable solvent and injected into the GC. The different

components (H0-DBT, H6-DBT, H12-DBT, H18-DBT) will have different retention times, and

the mass spectrometer will help in their identification.

Protocol 2: Dehydrogenation of Perhydro-2,3-
dibenzyltoluene (H18-DBT)
1. Materials and Equipment:
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Perhydro-2,3-dibenzyltoluene (H18-DBT)

Dehydrogenation catalyst (e.g., Pt/Al₂O₃)

Glass reactor or fixed-bed reactor with a heating mantle, gas outlet, and temperature

controller

Inert gas (e.g., argon or nitrogen)

Gas collection system (e.g., gas burette or gas bag)

Analytical equipment: GC-MS or NMR Spectrometer

2. Dehydrogenation Procedure:

Set up the reactor in a fume hood.

Add a measured amount of H18-DBT and the dehydrogenation catalyst to the reactor. For

example, 3 g of H18-DBT and 0.05 g of 2 wt% Pt/Al₂O₃.[5]

Purge the reactor with an inert gas to remove air.

Heat the reactor to the desired dehydrogenation temperature (e.g., 290-320 °C).[4][7]

The dehydrogenation reaction will start, and hydrogen gas will be evolved.

Collect the evolved hydrogen gas and measure its volume over time to determine the

reaction rate.

Continue the reaction until the hydrogen evolution ceases or for a predetermined time.

Cool the reactor to room temperature.

Collect the liquid product (regenerated 2,3-dibenzyltoluene, H0-DBT).

Separate the catalyst by filtration.

3. Product Analysis:
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Analyze a sample of the liquid product using GC-MS or NMR to determine the degree of

dehydrogenation and check for any degradation products.
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Caption: Reversible hydrogenation and dehydrogenation cycle of 2,3-dibenzyltoluene for

hydrogen storage.
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Caption: Stepwise hydrogenation pathway of 2,3-dibenzyltoluene (SSM preference).
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Caption: General experimental workflow for hydrogenation (H) and dehydrogenation (D) of

DBT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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